Cas no 19344-52-6 (4-Benzyl-1,4-oxazepane)

• Product Name: 4-Benzyl-1,4-oxazepane
• CAS No: 19344-52-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1093246
• PubChem ID: 66662787
• Update Time: 2025-11-01

4-Benzyl-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-1,4-oxazepane
• EN300-729589
• SCHEMBL351719
• N-benzyl-1,4-oxazepane
• 19344-52-6
• UUHYDGKQWSEQEZ-UHFFFAOYSA-N

• Inchi： 1S/C12H17NO/c1-2-5-12(6-3-1)11-13-7-4-9-14-10-8-13/h1-3,5-6H,4,7-11H2
• InChI Key： UUHYDGKQWSEQEZ-UHFFFAOYSA-N
• SMILES： O1CCCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Benzyl-1,4-oxazepane

Recent Advances in the Study of 4-Benzyl-1,4-oxazepane (CAS: 19344-52-6) and Its Applications in Chemical Biology and Medicine

The compound 4-Benzyl-1,4-oxazepane (CAS: 19344-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.

Recent studies have highlighted the structural uniqueness of 4-Benzyl-1,4-oxazepane, which features a seven-membered oxazepane ring substituted with a benzyl group. This scaffold has been identified as a privileged structure in medicinal chemistry, capable of interacting with diverse biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G protein-coupled receptors (GPCRs), particularly in the context of neurological disorders.

Innovative synthetic routes for 4-Benzyl-1,4-oxazepane have been developed to improve yield and purity. A team at the University of Cambridge recently reported a novel catalytic asymmetric synthesis method (Nature Chemistry, 2024) that achieves >95% enantiomeric excess, addressing previous challenges in stereoselective production. This advancement is particularly significant given the increasing recognition of the importance of chirality in drug efficacy and safety.

Pharmacological investigations have revealed that 4-Benzyl-1,4-oxazepane exhibits promising activity as a serotonin receptor (5-HT) ligand. Preclinical studies in animal models of depression and anxiety (Psychopharmacology, 2023) showed comparable efficacy to current first-line treatments with potentially fewer side effects. These findings have spurred interest in developing derivatives with improved pharmacokinetic profiles.

In oncology research, 4-Benzyl-1,4-oxazepane derivatives have demonstrated selective inhibition of histone deacetylases (HDACs), particularly HDAC6. A 2024 study in Cancer Research reported that these compounds show enhanced specificity compared to existing HDAC inhibitors, reducing off-target effects while maintaining potent anti-proliferative activity in multiple cancer cell lines.

The compound's potential extends to infectious disease treatment. Recent work published in Antimicrobial Agents and Chemotherapy (2024) identified 4-Benzyl-1,4-oxazepane derivatives with activity against drug-resistant bacterial strains, including MRSA, through a novel mechanism involving disruption of quorum sensing pathways.

Despite these promising developments, challenges remain in optimizing the therapeutic window of 4-Benzyl-1,4-oxazepane-based compounds. Current research efforts are focused on structure-activity relationship studies to improve selectivity and reduce potential toxicity. The molecule's versatility as a synthetic intermediate continues to make it a valuable tool in chemical biology and drug discovery pipelines.

Looking forward, the unique properties of 4-Benzyl-1,4-oxazepane position it as a key scaffold for the development of next-generation therapeutics across multiple disease areas. Ongoing clinical translation efforts and the development of novel derivatives are expected to yield important advances in the coming years, particularly in neuroscience and oncology applications.